Cas no 143437-61-0 (Oryzalexin S)

• Product Name: Oryzalexin S
• CAS No: 143437-61-0
• Molecular Formula: C₂₀H₃₂O₂
• Molecular Weight: 304.466886520386
• CID: 166954
• PubChem ID: 101628275

Oryzalexin S Properties

Names and Identifiers

• 9,11a-Methano-11aH-cyclohepta[a]naphthalene-4-methanol,1,2,3,4,4a,5,6,6a,9,10,11,11b-dodecahydro-2-hydroxy-4,8,11b-trimethyl-,(2R,4S,4aR,6aS,9R,11aR,11bS)-
• 9,11a-Methano-11aH-cyclohepta[a]naphthalene-4-methanol,1,2,3,4,4a,5,6,6a,9,10,11,11b-dodecahydro-2-hydroxy-4,8,11b-trimethyl-
• 9,11a-Methano-11aH-cyclohepta[a]naphthalene-4-methanol,1,2,3,4,4a,5,6,6a,9,10,11,11b-dodecahydro-2-hydroxy-4,8,11b-trimethyl-, [2R-(2a,4b,4aa,6ab,9a,11aa,11bb)]-
• Oryzalexin S
• Oryzalexin S NEW
• 143437-61-0
• (2R,4S,4aR,6aS,9R,11aR,11bS)-1,2,3,4,4a,5,6,6a,9,10,11,11b-Dodecahydro-2-hydroxy-4,8,11b-trimethyl-9,11a-methano-11aH-cyclohepta[a]naphthalene-4-methanol
• (1R,2S,4R,6S,7R,10S,13R)-6-(hydroxymethyl)-2,6,12-trimethyltetracyclo[11.2.1.01,10.02,7]hexadec-11-en-4-ol
• XO165578
• CHEBI:170109
• Q65660465
• DTXSID001100118

• InChIKey： OXKYBEZXRLIPKC-OSIAAWHGSA-N
• Inchi： 1S/C20H32O2/c1-13-8-15-4-5-17-18(2,12-21)10-16(22)11-19(17,3)20(15)7-6-14(13)9-20/h8,14-17,21-22H,4-7,9-12H2,1-3H3/t14-,15+,16+,17+,18-,19+,20-/m1/s1
• SMILES： [C@@]123C[C@@]([H])(CC1)C(C)=C[C@]2([H])CC[C@]1([H])[C@]3(C)C[C@@H](O)C[C@]1(C)CO

Computed Properties

• Exact Mass: 304.240230259g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 304.240230259g/mol
• Heavy Atom Count: 22
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Stemarane diterpenoids